Cas no 1823422-25-8 (methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 1823422-25-8
• MF: C₇H₉FN₂O₂
• MW: 172.156965017319
• MDL: MFCD29034341
• CID: 5211263
• PubChem ID: 119056326
• Update Time: 2026-03-06

methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 5-fluoro-1,3-dimethyl-, methyl ester

• MDL： MFCD29034341
• Inchi： 1S/C7H9FN2O2/c1-4-5(7(11)12-3)6(8)10(2)9-4/h1-3H3
• InChI Key： ICFQMELSCIWNGW-UHFFFAOYSA-N
• SMILES： N1(C)C(F)=C(C(OC)=O)C(C)=N1

Additional information on methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate

Introduction to Methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 1823422-25-8)

Methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 1823422-25-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent and carboxylate functional group in its molecular structure enhances its pharmacological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate consists of a pyrazole ring substituted with a fluorine atom at the 5-position, two methyl groups at the 1 and 3 positions, and a carboxylate group at the 4-position. This specific arrangement of functional groups contributes to its unique chemical and biological characteristics. The fluorine atom, in particular, is known to improve the metabolic stability and binding affinity of drug molecules, which is a crucial factor in drug design.

In recent years, there has been growing interest in the development of novel compounds based on pyrazole scaffolds due to their broad spectrum of biological activities. Pyrazole derivatives have been investigated for their potential applications in treating various diseases, including infectious diseases, inflammatory conditions, and cancer. The compound Methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate is being explored as a key intermediate in the synthesis of new drug candidates that target specific biological pathways.

One of the most promising areas of research involving Methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate is its role in antiviral drug development. The fluoro-substituted pyrazole moiety has shown promising activity against a range of viruses by inhibiting viral replication and entry into host cells. Recent studies have demonstrated that derivatives of this compound can effectively interfere with viral enzymes essential for their life cycle. This makes Methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate a valuable building block for the design of next-generation antiviral agents.

Another significant area where this compound has shown promise is in the field of anticancer research. Pyrazole derivatives have been found to exhibit potent anticancer activity by inducing apoptosis, inhibiting cell proliferation, and blocking tumor angiogenesis. The unique structural features of Methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate contribute to its ability to interact with key cellular targets involved in cancer progression. Researchers are currently exploring its potential as a standalone therapeutic agent or in combination with other drugs to enhance treatment efficacy.

The synthesis of Methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to optimize yield and purity while minimizing side reactions. These synthetic routes often involve fluorination techniques and carboxylation reactions to introduce the desired functional groups into the pyrazole core. The efficiency and scalability of these synthetic processes are critical for industrial production and further research applications.

In addition to its pharmaceutical applications, Methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate has potential uses in agrochemicals and material science. Its unique chemical properties make it suitable for developing novel pesticides and herbicides that target specific pests while minimizing environmental impact. Furthermore, its ability to form stable complexes with metals suggests potential applications in catalysis and material science.

The regulatory landscape for Methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate is evolving as more research data becomes available. Regulatory agencies are closely monitoring the development of new compounds based on pyrazole scaffolds to ensure safety and efficacy before they can be approved for clinical use. This regulatory oversight is essential for ensuring that new drugs meet stringent quality standards and provide real benefits to patients.

In conclusion, Methyl 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 1823422-25-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique molecular structure and functional groups make it a valuable intermediate in the synthesis of bioactive molecules with applications in antiviral and anticancer therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.